Cas no 2361646-20-8 (N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide)

• Product Name: N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide
• CAS No: 2361646-20-8
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5683406
• PubChem ID: 139018869
• Update Time: 2025-10-28

N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3024771022
• EN300-26578667
• N-[4-(4,5-dimethyl-1H-imidazol-2-yl)phenyl]prop-2-enamide
• 2361646-20-8
• N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide

• Inchi： 1S/C14H15N3O/c1-4-13(18)17-12-7-5-11(6-8-12)14-15-9(2)10(3)16-14/h4-8H,1H2,2-3H3,(H,15,16)(H,17,18)
• InChI Key： ZISBKTDFAHTEJR-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C=CC(=CC=1)C1=NC(C)=C(C)N1

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide

Recent Advances in the Study of N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide (CAS: 2361646-20-8)

The compound N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide (CAS: 2361646-20-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazole and acrylamide functional groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interactions with various biological targets. These in silico studies suggest that the molecule exhibits high affinity for proteins involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

In vitro and in vivo experiments have further validated the compound's biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide effectively inhibits the activity of key enzymes in the NF-κB signaling pathway, which is central to inflammatory responses. The study reported a significant reduction in pro-inflammatory cytokine levels in treated cell cultures and animal models, with minimal cytotoxicity observed at therapeutic doses. These findings highlight the compound's potential as a novel anti-inflammatory therapeutic.

Another area of interest is the compound's potential application in oncology. Preliminary research indicates that N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide may exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. A recent preprint on bioRxiv detailed the compound's ability to induce apoptosis in breast cancer cells by modulating the PI3K/AKT/mTOR pathway. While these results are promising, further studies are needed to confirm the compound's efficacy and safety in more complex biological systems.

Despite these advancements, challenges remain in the development of N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide as a viable drug candidate. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation optimization. Current research efforts are also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, N-4-(4,5-dimethyl-1H-imidazol-2-yl)phenylprop-2-enamide (CAS: 2361646-20-8) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research in chemical biology and drug development. Future studies should focus on overcoming current limitations and advancing the compound through preclinical and clinical trials to fully realize its therapeutic benefits.